Cas no 544480-40-2 (4,4'-Bipiperidine, 1-[(2R)-2-amino-4-(methylthio)-1-oxobutyl]-1'-methyl-)

• Product Name: 4,4'-Bipiperidine, 1-[(2R)-2-amino-4-(methylthio)-1-oxobutyl]-1'-methyl-
• CAS No: 544480-40-2
• MF: C₁₆H₃₁N₃OS
• MW: 313.501842737198
• CID: 1589123
• Update Time: 2024-09-01

4,4'-Bipiperidine, 1-[(2R)-2-amino-4-(methylthio)-1-oxobutyl]-1'-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipiperidine, 1-[(2R)-2-amino-4-(methylthio)-1-oxobutyl]-1'-methyl-
• 1-Butanone, 2-amino-1-(1'-methyl[4,4'-bipiperidin]-1-yl)-4-(methylthio)-, (2R)-

• Inchi： 1S/C16H31N3OS/c1-18-8-3-13(4-9-18)14-5-10-19(11-6-14)16(20)15(17)7-12-21-2/h13-15H,3-12,17H2,1-2H3/t15-/m1/s1
• InChI Key： VCHTYQHTGKUYSE-OAHLLOKOSA-N
• SMILES： C(N1CCC(C2CCN(C)CC2)CC1)(=O)[C@H](N)CCSC

Computed Properties

• Exact Mass: 313.21903

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 468.4±45.0 °C(Predicted)
• PSA: 49.57
• pka: 9.47±0.10(Predicted)